![molecular formula C19H24N4OS B3000173 2-(benzylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide CAS No. 1235068-78-6](/img/structure/B3000173.png)
2-(benzylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H24N4OS and its molecular weight is 356.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Acyl-CoACholesterol O-Acyltransferase-1 Inhibitors
:Shibuya et al. (2018) discovered an aqueous-soluble inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showing significant selectivity for human ACAT-1 over ACAT-2. This compound, developed for treating diseases involving ACAT-1 overexpression, highlights the potential of 2-(benzylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide derivatives in therapeutic applications (Shibuya et al., 2018).
Histamine H4 Receptor Ligands :Altenbach et al. (2008) conducted structure-activity relationship studies on a series of 2-aminopyrimidines, leading to the development of potent histamine H4 receptor (H4R) ligands. These compounds demonstrated anti-inflammatory and antinociceptive activities, supporting the role of H4R antagonists in pain management (Altenbach et al., 2008).
Anticancer Activity :Su et al. (1986) synthesized N-[p-[[(2,4-Diaminopyrido[2,3-d]pyrimidin-6-yl)methyl] amino]benzoyl]-L-glutamic acid and its analogues, demonstrating significant anticancer activity in vitro and in vivo. This study underscores the potential of pyrimidine derivatives in cancer therapy (Su et al., 1986).
Drug Design for Histamine Receptors :Sadek et al. (2014) focused on the drug-likeness of 2-aminopyrimidines as histamine H3 receptor ligands, revealing compounds with high affinity and selectivity for histamine receptors. This research is pivotal for developing potential therapeutic agents targeting histamine receptors (Sadek et al., 2014).
Crystal Structure Analysis :Subasri et al. (2016) conducted crystal structure analyses of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, providing insights into the molecular conformation and stability of these compounds, which is crucial for understanding their biological activities (Subasri et al., 2016).
Antimicrobial Activity :Hossan et al. (2012) synthesized a series of pyrimidinones, oxazinones, and derivatives as antimicrobial agents, highlighting the efficacy of pyrimidine derivatives in combating microbial infections (Hossan et al., 2012).
Properties
IUPAC Name |
2-benzylsulfanyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4OS/c24-18(15-25-14-17-5-2-1-3-6-17)22-13-16-7-11-23(12-8-16)19-20-9-4-10-21-19/h1-6,9-10,16H,7-8,11-15H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBHNBLJTDLXAOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CSCC2=CC=CC=C2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.